![molecular formula C21H20Cl2N2O6S B606087 BI-4924 CAS No. 2244452-09-1](/img/no-structure.png)
BI-4924
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Overview
Description
BI-4924 is a lipophilic, highly plasma protein bound selective phosphoglycerate dehydrogenase (PHGDH) inhibitor . It has an IC50 of 3 nM and shows excellent microsomal and hepatocytic stability . Intracellular trapping of this compound disrupts serine biosynthesis with an IC50 of 2200 nM at 72 h .
Synthesis Analysis
The synthesis of this compound involves a fragment-based screening followed by a hit optimization using structure-based drug design . This process has led to the development of a single-digit nanomolar lead series and improved potency by 6 orders of magnitude .Molecular Structure Analysis
The molecular weight of this compound is 499.36 . The chemical formula is C21H20Cl2N2O6S . The structure of this compound has been determined through co-crystal structure analysis .Chemical Reactions Analysis
PHGDH, the enzyme that this compound inhibits, catalyzes the conversion of 3-phosphoglycerate (3-PG) to 3-phosphohydroxypyruvate (3-PHP) in a NAD-dependent manner .Physical And Chemical Properties Analysis
This compound is a solid substance . It is soluble in DMSO at a concentration of 125 mg/mL . The storage conditions for the powder are -20°C for 3 years and 4°C for 2 years .Scientific Research Applications
Targeting Phosphoglycerate Dehydrogenase (PHGDH) in Serine Biosynthesis
BI-4924 is a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH), a rate-limiting enzyme in the serine synthesis pathway (SSP) in humans. This pathway converts glycolysis-derived 3-phosphoglycerate to 3-phosphopyruvate. The discovery of this compound and its prodrug BI-4916, which targets PHGDH, emerged from a fragment-based screening and subsequent optimization using structure-based drug design. This approach led to a single digit nanomolar lead series and improved potency by six orders of magnitude. The mechanism involves intracellular ester cleavage of the prodrug, enriching the carboxylic acid-based drug this compound inside cells and overcoming high cytosolic levels of competitive cofactors NADH/NAD+ (Weinstabl et al., 2019).
Mechanism of Action
Future Directions
The design and development of novel PHGDH inhibitors like BI-4924 may have broad implications for cancer treatment . Therapeutic strategies of PHGDH inhibitors in combination with traditional chemotherapeutic drugs may provide new perspectives for precision medicine and effective personalized treatment for cancer patients .
Properties
2244452-09-1 | |
Molecular Formula |
C21H20Cl2N2O6S |
Molecular Weight |
499.359 |
IUPAC Name |
2-{4-[(1S)-1-[(4,5-Dichloro-1,6-dimethyl-1H-indol-2-yl)formamido]-2-hydroxyethyl]benzenesulfonyl}acetic acid |
InChI |
InChI=1S/C21H20Cl2N2O6S/c1-11-7-16-14(20(23)19(11)22)8-17(25(16)2)21(29)24-15(9-26)12-3-5-13(6-4-12)32(30,31)10-18(27)28/h3-8,15,26H,9-10H2,1-2H3,(H,24,29)(H,27,28)/t15-/m1/s1 |
InChI Key |
CJEJFFCPVBZSIE-OAHLLOKOSA-N |
SMILES |
O=C(O)CS(=O)(C1=CC=C([C@H](NC(C(N2C)=CC3=C2C=C(C)C(Cl)=C3Cl)=O)CO)C=C1)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BI-4924; BI 4924; BI4924; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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